4-(3,4-Dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine

• IUPAC Name: 4-(3,4-dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine
• InChI: InChI=1S/C18H16FN3/c1-11-3-4-14(9-12(11)2)17-10-16(21-18(20)22-17)13-5-7-15(19)8-6-13/h3-10H,1-2H3,(H2,20,21,22)
• InChI Key: ZYXYKYYZIXGNLN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NC(=NC(=C2)C3=CC=C(C=C3)F)N)C
• Molecular Formula: C18H16FN3
• Molecular Weight: 293.3 g/mol

Description

4-(3,4-Dimethylphenyl)-6-(4-fluorophenyl)pyrimidin-2-amine is a heterocyclic compound that has been studied extensively in recent years due to its potential applications in the field of medicinal chemistry. This compound, also known as 4-DFPP, is composed of a pyrimidine ring fused to a phenyl ring and a methyl group. It is a versatile compound with a wide range of biological activities, including antimicrobial, anti-inflammatory, antioxidant, and antifungal activities.

Scientific Research Applications

• Quantum Chemical Characterization : A study by Traoré et al. (2017) explored the hydrogen bonding sites in pyrimidine compounds derivatives, including 4-(4-fluorophenyl)-6-(furan-2-yl) pyrimidin-2-amine. This research utilized quantum chemistry methods to identify major hydrogen bonding sites in these compounds, which has implications for their chemical interactions and potential applications in material science.

• Antifungal Effects : In a study on antifungal effects, Jafar et al. (2017) synthesized derivatives of 4-methoxy-N, N-dimethyl-6-(phenylthio) pyrimidin-2-amine. These compounds were tested for their effectiveness against fungi like Aspergillus terreus and Aspergillus niger. The results indicated that some of these derivatives are promising antifungal agents.

• Chemical Synthesis and Characterization : Research by Hamama et al. (2012) focused on the synthesis of substituted pyrimido[4,5-d]pyrimidones, demonstrating the versatility of pyrimidine derivatives in creating complex chemical structures. This has implications for designing new molecules with specific properties for various scientific applications.

• Radioligand Development : In the field of nuclear medicine, Martarello et al. (2001) synthesized fluorinated and iodinated pyrrolopyrimidines as potential PET/SPECT ligands for the CRF1 receptor. This research contributes to the development of diagnostic tools in medical imaging.

• Pharmacological Potential : A study by Kumar et al. (2017) on 4,6-substituted di-(phenyl) pyrimidin-2-amines revealed significant anti-inflammatory activity in some synthesized compounds, highlighting the potential of such derivatives in developing new pharmacological agents.